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Introduction
Fluorescence microscopy is a vital imaging technique used to investigate the spatial

distribution and dynamics of molecules in cells and tissues.[1][2] It relies on fluorescent probes

that emit light upon excitation, enabling the study of complex biochemical pathways and the

detection of disease markers.[1] Flubi-2 is the fluorescent, hydrolyzed product of Flubida-2, a

site-directed, fluorogenic probe designed for targeted measurement of intracellular pH.[3]

Flubida-2, a conjugate of biotin and fluorescein diacetate, is a non-fluorescent molecule that

can readily enter cells.[3] Once inside, ubiquitous intracellular esterases cleave the diacetate

groups, yielding the fluorescent Flubi-2. The biotin moiety of the probe allows it to bind

specifically to avidin-fusion proteins, enabling researchers to direct the pH sensor to specific

subcellular locations, such as organelles or protein complexes.[3] With a pKa of 6.5, Flubi-2 is

an ideal ratiometric indicator for monitoring pH changes within the physiological range of the

cytoplasm.[3]

Mechanism of Action and Targeting
The functionality of Flubi-2 relies on a two-step activation and targeting process.

Cellular Uptake and Activation: The membrane-permeant Flubida-2 probe passively diffuses

across the cell membrane. In the cytoplasm, intracellular esterases hydrolyze the non-
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fluorescent diacetate ester, converting it into the highly fluorescent Flubi-2.

Targeted Localization: In cells engineered to express an avidin-fusion protein at a specific

location (e.g., mitochondrial matrix, nucleus, or endosomes), the biotin group on Flubi-2 acts

as a high-affinity tag, binding to the avidin and concentrating the pH sensor at the desired

site. This allows for precise measurement of pH in a defined microenvironment.
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Start

1. Seed cells expressing
avidin-fusion protein

2. Prepare Flubida-2
stock and loading buffer

3. Incubate cells with
Flubida-2 loading buffer

(30-60 min, 37°C)

4. Wash cells 2-3 times
with imaging medium

5. Acquire images using
fluorescence microscope

6. Perform ratiometric
analysis for pH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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